L-733,061 hydrochloride
L-733,061 hydrochloride
Brand Name:
Vulcanchem
CAS No.:
148687-76-7
VCID:
VC21123984
InChI:
InChI=1S/C20H19F6NO.ClH/c21-19(22,23)15-9-13(10-16(11-15)20(24,25)26)12-28-17-7-4-8-27-18(17)14-5-2-1-3-6-14;/h1-3,5-6,9-11,17-18,27H,4,7-8,12H2;1H/t17-,18-;/m1./s1
SMILES:
C1CC(C(NC1)C2=CC=CC=C2)OCC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F.Cl
Molecular Formula:
C20H19F6NO.HCl
Molecular Weight:
439.8 g/mol
L-733,061 hydrochloride
CAS No.: 148687-76-7
Cat. No.: VC21123984
Molecular Formula: C20H19F6NO.HCl
Molecular Weight: 439.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 148687-76-7 |
|---|---|
| Molecular Formula | C20H19F6NO.HCl |
| Molecular Weight | 439.8 g/mol |
| IUPAC Name | (2R,3R)-3-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-2-phenylpiperidine;hydrochloride |
| Standard InChI | InChI=1S/C20H19F6NO.ClH/c21-19(22,23)15-9-13(10-16(11-15)20(24,25)26)12-28-17-7-4-8-27-18(17)14-5-2-1-3-6-14;/h1-3,5-6,9-11,17-18,27H,4,7-8,12H2;1H/t17-,18-;/m1./s1 |
| Standard InChI Key | DYEUTIUITGHIEO-JAXOOIEVSA-N |
| Isomeric SMILES | C1C[C@H]([C@H](NC1)C2=CC=CC=C2)OCC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F.Cl |
| SMILES | C1CC(C(NC1)C2=CC=CC=C2)OCC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F.Cl |
| Canonical SMILES | C1CC(C(NC1)C2=CC=CC=C2)OCC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F.Cl |
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